Cas no 89-04-3 (1,2,4-Trioctyl Ester 1,2,4-Benzenetricarboxylic Acid)

The 1,2,4-Trioctyl Ester of 1,2,4-Benzenetricarboxylic Acid is a specialized organic compound primarily used as a plasticizer and stabilizer in polymer applications. Its branched octyl ester groups enhance compatibility with various resins, improving flexibility and durability in finished products. The compound exhibits low volatility and high thermal stability, making it suitable for high-temperature processing. Its esterified structure also contributes to resistance against hydrolysis and oxidative degradation, ensuring long-term performance in demanding environments. Additionally, it demonstrates low migration tendencies, reducing the risk of material leaching. These properties make it a reliable choice for applications requiring durable, stable plasticized materials.
1,2,4-Trioctyl Ester 1,2,4-Benzenetricarboxylic Acid structure
89-04-3 structure
Product Name:1,2,4-Trioctyl Ester 1,2,4-Benzenetricarboxylic Acid
CAS No:89-04-3
MF:C33H54O6
MW:546.778271198273
CID:721551
Update Time:2026-04-29

1,2,4-Trioctyl Ester 1,2,4-Benzenetricarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzenetricarboxylicacid, 1,2,4-trioctyl ester
    • 1,2,4-Trioctyl Ester 1,2,4-Benzenetricarboxylic Acid
    • TRIOCTYL TRIMELLITATE
    • 1,2,4-Benzenetricarboxylic acid,trioctyl ester
    • Benzol-tricarbonsaeure-1,2,4-trioctylester
    • tricapryl trimellitate
    • Trimex N 08
    • Inchi： InChI=1S/C33H54O6/c1-4-7-10-13-16-19-24-37-31(34)28-22-23-29(32(35)38-25-20-17-14-11-8-5-2)30(27-28)33(36)39-26-21-18-15-12-9-6-3/h22-23,27H,4-21,24-26H2,1-3H3
    • InChI Key： JNXDCMUUZNIWPQ-UHFFFAOYSA-N
    • SMILES： CCCCCCCCOC(=O)C1=CC(=C(C=C1)C(=O)OCCCCCCCC)C(=O)OCCCCCCCC

Computed Properties

  • Exact Mass: 546.39200
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 27

Experimental Properties

  • Density: 1.0152 (rough estimate)
  • Boiling Point: 539.71°C (rough estimate)
  • Refractive Index: 1.4890 (estimate)
  • PSA: 78.90000
  • LogP: 9.23850

1,2,4-Trioctyl Ester 1,2,4-Benzenetricarboxylic Acid Customs Data

  • HS CODE：2917399090
  • Customs Data：

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

1,2,4-Trioctyl Ester 1,2,4-Benzenetricarboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T886300-250mg
1,2,4-Trioctyl Ester 1,2,4-Benzenetricarboxylic Acid
 89-04-3
250mg
 $ 190.00 2023-09-05
TRC
T886300-2.5g
1,2,4-Trioctyl Ester 1,2,4-Benzenetricarboxylic Acid
 89-04-3
2.5g
 $ 1476.00 2023-09-05
A2B Chem LLC
AX18337-250mg
1,2,4-Benzenetricarboxylic acid, trioctyl ester
 89-04-3
250mg
 $309.00 2024-04-19
A2B Chem LLC
AX18337-2.5g
1,2,4-Benzenetricarboxylic acid, trioctyl ester
 89-04-3
2.5g
 $1554.00 2024-04-19

1,2,4-Trioctyl Ester 1,2,4-Benzenetricarboxylic Acid Related Literature

89-04-3 (1,2,4-Trioctyl Ester 1,2,4-Benzenetricarboxylic Acid) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.